Cas no 1273602-53-1 (3-Bromo-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid)

• Product Name: 3-Bromo-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
• CAS No: 1273602-53-1
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• MDL: MFCD18648303
• CID: 3043094
• PubChem ID: 91844825
• Update Time: 2025-10-31

3-Bromo-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
• AK172722
• AX8297030
• 1-Naphthalenecarboxylic acid, 3-bromo-5,6,7,8-tetrahydro-5-oxo-
• 3-BROMO-5-OXO-7,8-DIHYDRO-6H-NAPHTHALENE-1-CARBOXYLIC ACID
• 1273602-53-1
• AKOS025395767
• AS-49802
• MFCD18648303
• N10671
• 3-Bromo-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylicacid
• YAC60253

• MDL： MFCD18648303
• Inchi： 1S/C11H9BrO3/c12-6-4-8-7(2-1-3-10(8)13)9(5-6)11(14)15/h4-5H,1-3H2,(H,14,15)
• InChI Key： GXGHYUYUTLETRT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C2=C(C=1)C(CCC2)=O

Computed Properties

• Exact Mass: 267.97351g/mol
• Monoisotopic Mass: 267.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 2.2

Additional information on 3-Bromo-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid

3-Bromo-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid

3-Bromo-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid (CAS No. 1273602-53-1) is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of naphthacenes with a bromine substituent and a carboxylic acid group, making it a valuable molecule for both academic and industrial purposes. The structure of this compound is characterized by a fused bicyclic system with a ketone group (5-oxo) and a bromine atom at the 3-position of the naphthalene ring system. The presence of the carboxylic acid group at the 1-position further enhances its functional versatility.

The synthesis of 3-Bromo-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid involves a series of intricate organic reactions that highlight the importance of stereocontrol and regioselectivity. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels for this compound. For instance, studies have demonstrated the use of palladium-catalyzed coupling reactions to introduce the bromine substituent at the desired position. Additionally, the oxidation of specific intermediates has been optimized to install the ketone group efficiently.

One of the most promising applications of 3-Bromo-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid lies in its potential as a precursor for drug development. The naphthacene framework is known for its ability to interact with various biological targets due to its rigid structure and aromaticity. Recent research has focused on modifying this compound to enhance its pharmacokinetic properties, such as solubility and bioavailability. For example, researchers have explored the use of this compound as a scaffold for designing inhibitors of kinase enzymes, which are critical in cancer therapy.

Another area where 3-Bromo-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid has shown potential is in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Studies have shown that incorporating this compound into polymer blends can improve their electrical conductivity and thermal stability. Furthermore, its ability to form self-assembled monolayers has been investigated for applications in surface modification and nanotechnology.

The study of 3-Bromo-5 oxo 5 6 7 8 tetrahydronaphthalene 1 carboxylic acid has also contributed significantly to our understanding of photochemical reactions. The presence of conjugated double bonds in its structure allows for efficient absorption of light across a wide spectrum. Recent experiments have demonstrated that this compound can act as a photosensitizer in photodynamic therapy (PDT), where it generates reactive oxygen species upon light irradiation. This property makes it a potential candidate for treating localized cancers with minimal systemic toxicity.

In terms of environmental applications, 3-Bromo 5 oxo 5 6 7 8 tetrahydronaphthalene 1 carboxylic acid has been explored as an adsorbent for heavy metal ions in water treatment systems. Its carboxylic acid group provides strong binding affinity towards metal cations such as lead and cadmium. Research has shown that functionalized forms of this compound can achieve high adsorption capacities under varying pH conditions. This makes it an eco-friendly alternative to conventional adsorbents that often involve hazardous chemicals.

From an analytical standpoint, 3 Bromo 5 oxo 5 6 7 8 tetrahydronaphthalene 1 carboxylic acid has been used as a reference standard in chromatographic techniques due to its well-defined structure and stability under various conditions. Its role as an internal standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses has improved the accuracy and reproducibility of these methods.

Looking ahead, ongoing research is focused on exploring novel synthetic pathways for 3 Bromo 5 oxo tetrahydro naphthalenecarboxylic acid, with an emphasis on green chemistry principles. This includes the use of biocatalysts and renewable feedstocks to reduce the environmental footprint associated with its production. Additionally, efforts are being made to investigate its biodegradation pathways under different environmental conditions to assess its long-term sustainability.

In conclusion,3-Bromo -5 -oxo -tetrahydro naphthalecnic acid is a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structural features make it an invaluable tool for advancing scientific research while addressing real-world challenges in health care and environmental protection.